Propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

• IUPAC Name: propan-2-yl 4-(4-iodoanilino)-7-methyl-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C19H18IN3O2/c1-11(2)25-19(24)16-10-21-18-15(9-4-12(3)22-18)17(16)23-14-7-5-13(20)6-8-14/h4-11H,1-3H3,(H,21,22,23)
• InChI Key: QJRICNLOEUUNBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)I)C(=O)OC(C)C
• Molecular Formula: C19H18IN3O2
• Molecular Weight: 447.3 g/mol

Description

Propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate, also known as IMPY, is a synthetic compound that has been widely studied for its potential applications in various fields of science. This compound is a derivative of naphthyridine and has been found to possess interesting biological properties that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Reactivity

Propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate is a compound with potential in various scientific research applications, particularly in the synthesis of complex molecules and understanding molecular interactions. One study detailed the synthesis of complex molecules through the use of related naphthyridine derivatives, demonstrating the compound's utility in creating biologically active molecules with potential antimicrobial properties (Karabasanagouda & Adhikari, 2006). Similarly, another research effort focused on the reactivity of phenyliodonium ylide with amino compounds, showcasing the versatility of naphthyridine-based compounds in synthesizing indanedione derivatives, highlighting their significant role in medicinal chemistry (Spagou, Malamidou-Xenikaki, & Spyroudis, 2005).

Ligand Development and Coordination Chemistry

Naphthyridine derivatives serve as critical components in the development of ligands for coordination chemistry, facilitating the formation of complex structures with metals. The synthesis of compounds like 2-methyl-1-(1,8-naphthyridin-2-yl)propan-2-ol through aldol-type addition mediated by a [Ru2(CO)4]2+ core underscores the significance of naphthyridine structures in creating new materials with potential electronic and optical applications (Patra & Bera, 2007).

Molecular Interaction Studies

The study of molecular interactions, especially those involving pi-pi stacking and unusual magnetic properties, is another area where naphthyridine derivatives find application. Research into paddlewheel copper(II) carboxylate dimers containing naphthalimide synthons revealed insights into the structural organization and magnetic behavior of these compounds, highlighting the importance of naphthyridine derivatives in understanding the fundamentals of molecular magnetism and the design of materials with specific magnetic properties (Reger et al., 2009).